molecular formula C15H22N2O5 B8591612 Octanoic acid, 8-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]-

Octanoic acid, 8-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]-

Cat. No. B8591612
M. Wt: 310.35 g/mol
InChI Key: ICHZPOYJXMPEDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Octanoic acid, 8-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]- is a useful research compound. Its molecular formula is C15H22N2O5 and its molecular weight is 310.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality Octanoic acid, 8-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Octanoic acid, 8-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Octanoic acid, 8-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]-

Molecular Formula

C15H22N2O5

Molecular Weight

310.35 g/mol

IUPAC Name

8-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]octanoic acid

InChI

InChI=1S/C15H22N2O5/c18-12(9-11-17-13(19)7-8-14(17)20)16-10-5-3-1-2-4-6-15(21)22/h7-8H,1-6,9-11H2,(H,16,18)(H,21,22)

InChI Key

ICHZPOYJXMPEDA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=O)N(C1=O)CCC(=O)NCCCCCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(2,5-Dioxo-2,5-dihydropyrrol-1-yl)propionic acid 2,5-dioxopyrrolidin-1-yl ester (787 mg, crude) was dissolved in DMF (15 ml). 8-Aminooctanoic acid (350 mg) and DIPEA (0.45 ml) was added. The mixture was stirred under nitrogen at room temperature over night. The mixture was concentrated. The residue was dissolved in EtOAc and extracted with 0.1 N HCl (2×). The phase separation was not easy. The organic layer was washed with brine (2×), dried (Na2SO4) and concentrated to give a white solid. LC-MS, M/z: 311.34 (M+1).
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
350 mg
Type
reactant
Reaction Step Two
Name
Quantity
0.45 mL
Type
reactant
Reaction Step Two

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